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Compound Focus: Dotriacontanoic acid

CAS No.: 3625-52-3

Cat. No.: S570614

Reported Antibacterial Activity

The primary source of information comes from a 2024 study on Indigofera heterantha, which identified
Dotriacontanoic acid among other isolated compounds [1]. The study states that this compound, described
as "Deotriacontanoic acid" and with the chemical formula Cs3sH7002, was found to be a moderate

antibacterial agent [1].

No specific quantitative data—such as Minimum Inhibitory Concentration (MIC) values, inhibition zone
measurements, or the specific bacterial strains tested—were provided in the available excerpt for this

compound.

Standard Methods for Evaluation

Should you find raw data, the table below outlines common experimental protocols used to generate the
quantitative information for antibacterial comparison guides. These methods are cited in the retrieved search

results [2] [3] [4].
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Method Name Brief Description & Output Key Measurable Data

Broth Dilution Determines the minimum concentration of ~ Minimum Inhibitory Concentration

[2] a compound that visibly inhibits bacterial (MIC), Minimum Bactericidal
growth (MIC). Concentration (MBC)

Agar Well/Disk Measures the zone of inhibition around a Zone of Inhibition (diameter in mm)
Diffusion [1] [2] sample to assess compound diffusion and

efficacy.
Time-Kill Evaluates the rate at which a compound Log reduction in CFU/mL over time
Kinetics Assay kills bacteria over time. (e.g., 0-24 hours)
(2] [4]
ATP-based Uses luminescence to measure ATP from Luminescence (Relative Light Units -
Viability Assay live cells, providing real-time data on RLU) correlated to viable cell count
[4] viable bacteria.

Research Workflow Diagram

The following diagram outlines a potential workflow for researching and compiling data for your

comparison guide, based on the strategies mentioned above.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11097785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10809583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097785/
https://www.jove.com/t/64641/a-novel-method-to-determine-longitudinal-antibacterial-activity-drug
https://www.jove.com/t/64641/a-novel-method-to-determine-longitudinal-antibacterial-activity-drug
https://www.smolecule.com/products/s570614?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

(Start: Define Research Scope)

Gather Contex
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Email: info@smolecule.com or Request Quote Online.

References

1. In-vitro evaluation of Indigofera heterantha extracts for ... [pmc.ncbi.nim.nih.gov]

2. Methods for screening and evaluation of antimicrobial activity ... [pmc.ncbi.nlm.nih.gov]
3. Qualitative and Quantitative Methods to Measure Antibacterial ... [bio-protocol.org]

4. Video: A Novel Method to Determine the Longitudinal Antibacterial ... [jove.com]

To cite this document: Smolecule. [Dotriacontanoic acid antibacterial activity comparison]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b570614#dotriacontanoic-

acid-antibacterial-activity-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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